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Compound of Interest

Compound Name: 3-Cyclohexylmorpholine

Cat. No.: B3027298

Introduction: Compound Profile and Significance

3-Cyclohexylmorpholine (CAS No. 1270476-30-6) is a substituted morpholine derivative. The
morpholine scaffold is a privileged structure in medicinal chemistry, featured in numerous
approved drugs and bioactive molecules due to its advantageous physicochemical and
metabolic properties.[1] Its unique conformation and the presence of both a weak basic
nitrogen and an oxygen atom allow it to engage in various molecular interactions, often
improving a compound's pharmacokinetic profile.[1][2] Morpholine derivatives are integral to
the development of therapeutics targeting the central nervous system, as well as agents with
anticancer and antimicrobial properties.[2][3]

Given the increasing use of such scaffolds in drug discovery and organic synthesis, a
comprehensive understanding of the specific handling precautions for derivatives like 3-
Cyclohexylmorpholine is paramount. This guide provides an in-depth analysis of its hazard
profile and outlines field-proven protocols for its safe handling, storage, and emergency
management, ensuring the protection of laboratory personnel and the integrity of research.

Hazard Identification and GHS Classification

The primary step in safe handling is a thorough understanding of the compound's intrinsic
hazards. 3-Cyclohexylmorpholine is classified under the Globally Harmonized System (GHS)
as a hazardous substance. The primary risks are associated with its irritant properties and
potential harm upon ingestion.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b3027298?utm_src=pdf-interest
https://www.benchchem.com/product/b3027298?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubs.acs.org/doi/10.1021/acschemneuro.0c00729
https://pubs.acs.org/doi/10.1021/acschemneuro.0c00729
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/86/e3sconf_rawmu2024_01051.pdf
https://www.benchchem.com/product/b3027298?utm_src=pdf-body
https://www.benchchem.com/product/b3027298?utm_src=pdf-body
https://www.benchchem.com/product/b3027298?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Signal Word:Warning[4][5]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

The causality behind these classifications stems from the chemical nature of the molecule. As a
substituted amine, it can act as a base, leading to irritation upon contact with moist tissues like
the skin, eyes, and respiratory tract. Its molecular structure allows it to interact with biological
membranes and proteins, which can lead to toxic effects if ingested.

Summary of GHS Classifications

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

Physical and Chemical Properties

Understanding the physical properties of a chemical is critical for designing safe storage and
handling protocols. For instance, knowing its physical state and volatility informs ventilation
requirements.
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Property Value Source
CAS Number 1270476-30-6 [4][5]
Molecular Formula C10H19NO [5]
Formula Weight 169.26 g/mol [5]

Room temperature, in a dark
Storage Temp. ] [5]
place, under inert atmosphere

Note: Comprehensive experimental data on properties like boiling point, density, and vapor
pressure for this specific isomer are not widely available. Standard precautions for a
combustible liquid amine of this molecular weight should be followed.

Safe Handling, Storage, and Exposure Control

A self-validating safety protocol is built on the principle of minimizing exposure through a
combination of engineering controls, administrative procedures, and personal protective
equipment (PPE).

Engineering Controls

The primary line of defense is to control hazards at the source.

o Ventilation: All work with 3-Cyclohexylmorpholine must be conducted in a well-ventilated
area.[4] A certified chemical fume hood is mandatory to control airborne concentrations and
prevent inhalation, which is a key risk due to its potential for respiratory irritation (H335).[4][6]

o Safety Equipment: An eyewash fountain and a safety shower must be readily accessible in
the immediate vicinity of the handling area.[4][7] This is a direct countermeasure to the risks
of serious eye irritation (H319) and skin irritation (H315).

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. The selection must directly
address the identified hazards.
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e Eye and Face Protection: Wear chemical safety goggles or a face shield. Standard safety
glasses are insufficient as they do not protect against splashes.[4][7] This is critical to
prevent serious eye irritation.

e Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).[6] Always inspect gloves
for tears or holes before use. Contaminated gloves must be removed using the proper
technique to avoid skin contact and disposed of as chemical waste.

o Protective Clothing: A lab coat is mandatory. For operations with a higher risk of splashing,
a chemically resistant apron or coveralls should be worn.[4]

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable levels, or during a large spill response, a NIOSH-approved respirator with organic
vapor cartridges is required.[6]

Storage and Handling Procedures

e Handling: Avoid all personal contact, including inhalation.[8] Wash hands thoroughly with
soap and water after handling, even if gloves were worn.[4] Do not eat, drink, or smoke in
the laboratory.[7]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
like strong oxidizing agents and acids.[4][7] Keep the container tightly closed to prevent the
escape of vapors and contamination.[4] Store in a locked cabinet or an area with restricted

access.[4]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://aksci.com/sds/5304AA_SDS.pdf
https://www.fishersci.ca/store/msds?partNumber=AC111360050&productDescription=1-cyclohexyl-3-2-morpholinoethyl-carbodiimide-metho-p-toluenesulfonate-95-thermo-scientific&language=en&countryCode=CA
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://aksci.com/sds/5304AA_SDS.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://store.apolloscientific.co.uk/storage/msds/OR308175_msds.pdf
https://aksci.com/sds/5304AA_SDS.pdf
https://www.fishersci.ca/store/msds?partNumber=AC111360050&productDescription=1-cyclohexyl-3-2-morpholinoethyl-carbodiimide-metho-p-toluenesulfonate-95-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/5304AA_SDS.pdf
https://www.fishersci.ca/store/msds?partNumber=AC111360050&productDescription=1-cyclohexyl-3-2-morpholinoethyl-carbodiimide-metho-p-toluenesulfonate-95-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/5304AA_SDS.pdf
https://aksci.com/sds/5304AA_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

4 Preparation

Review SDS for
3-Cyclohexylmorpholine

Mandatory First Step

Goggles, Lab Coat, Gloves

[ Don Appropriate PPE j
( )

Proceed to Handling
)

4 HandlingvProtocoI

[Verify Chemical Fumej

Hood is Operational

l

Transfer/Use Chemical
Inside Fume Hood

:

Keep Container Tightly
Closed When Not in Use

- J
Task Complete
4 )

Post-H vandling

[Wipe Down Work Area]

l

Dispose of Contaminated]

Waste in Labeled Container

:

(Remove PPE Correctlya

l

[Wash Hands Thorough@
-

J

Click to download full resolution via product page

Diagram 1: Standard Laboratory Handling Workflow for 3-Cyclohexylmorpholine.
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Emergency Procedures: First Aid and Spill
Response

Rapid and correct response during an emergency is critical to mitigating harm. All personnel
must be familiar with these protocols before beginning work.

First Aid Measures

The following protocols are based on the compound's specific hazards. The guiding principle is
immediate and thorough decontamination.

o General Advice: In case of any exposure, immediately remove the affected person from the
hazardous area and remove all contaminated clothing. Show the Safety Data Sheet to the
attending medical personnel.[4]

 Inhalation (H335):
o Move the person to fresh air at once.[4]

o If breathing is difficult, administer oxygen. If breathing has stopped, trained personnel
should perform artificial respiration.[4][6]

o Seek immediate medical attention.[4]
e Skin Contact (H315):

o Immediately flush the skin with copious amounts of running water for at least 15 minutes.

[4]
o Simultaneously remove all contaminated clothing, shoes, and jewelry.

o If skin irritation occurs or persists, seek medical advice.[4] Wash contaminated clothing
before reuse.[4]

e Eye Contact (H319):

o Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids to ensure complete rinsing.[4]
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o If present, remove contact lenses after the first 5 minutes, then continue rinsing.

o Seek immediate medical attention, preferably from an ophthalmologist.

 Ingestion (H302):

o

Do NOT induce vomiting.[4] This can cause further damage to the esophagus.

[¢]

Rinse the mouth thoroughly with water.[4]

[¢]

If the person is conscious and alert, give two glasses of water to drink.[6]

[e]

Never give anything by mouth to an unconscious person.[4]

o

Seek immediate medical attention.[4]

Exposure Event Occurs

Skin/Eye ngestion

4 Skin/Eye Contag/ A \ Ingestion
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Diagram 2: Emergency First Aid Protocol for Personal Exposure.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[4]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including
carbon oxides (CO, CO3z) and nitrogen oxides (NOXx).[4][7] Vapors may form explosive
mixtures with air.[9]

Protective Equipment: Firefighters must wear full protective gear and a NIOSH-approved
self-contained breathing apparatus (SCBA).[4]

Accidental Release Measures (Spill Response)

A small-scale laboratory spill can be managed safely with the correct procedure and

equipment.

Evacuate and Secure: Immediately alert others in the area. Evacuate non-essential
personnel. Remove all sources of ignition.[4]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Don PPE: Wear appropriate PPE, including a respirator if ventilation is inadequate, chemical-
resistant gloves, goggles, and a lab coat or apron.[4]

Containment: Prevent the spill from spreading or entering drains using an inert absorbent
material like vermiculite, sand, or commercial sorbent pads.[4][8]

Absorption and Collection: Carefully absorb the spilled liquid. Collect the absorbent material
using non-sparking tools and place it into a suitable, labeled container for chemical waste.[9]
[10]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b3027298?utm_src=pdf-body-img
https://aksci.com/sds/5304AA_SDS.pdf
https://aksci.com/sds/5304AA_SDS.pdf
https://www.fishersci.ca/store/msds?partNumber=AC111360050&productDescription=1-cyclohexyl-3-2-morpholinoethyl-carbodiimide-metho-p-toluenesulfonate-95-thermo-scientific&language=en&countryCode=CA
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://aksci.com/sds/5304AA_SDS.pdf
https://aksci.com/sds/5304AA_SDS.pdf
https://aksci.com/sds/5304AA_SDS.pdf
https://aksci.com/sds/5304AA_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR308175_msds.pdf
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1173.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Disposal: Dispose of the waste container according to local, state, and federal regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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